![molecular formula C11H21N3 B6344481 1-(Octan-2-yl)-1H-pyrazol-3-amine CAS No. 1240565-99-4](/img/structure/B6344481.png)
1-(Octan-2-yl)-1H-pyrazol-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(Octan-2-yl)-1H-pyrazol-3-amine” is a chemical compound that likely contains an octan-2-yl group (a type of alkyl group derived from octane), a pyrazol group (a type of heterocyclic aromatic organic compound), and an amine group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, it might be synthesized through methods similar to those used for other pyrazol compounds . For instance, 1,4-diazabicyclo[2.2.2]octane (DABCO) derivatives have been synthesized using various nucleophiles .Scientific Research Applications
Polymerization Initiators and Controlled Living Anionic Polymerization
1-(Octan-2-yl)-1H-pyrazol-3-amine (octylpyrazole) has found utility in controlled living anionic polymerization. Researchers have employed a hydrogenated frustrated Lewis pair-based initiator to promote the controlled growth of cyanoacrylates (CAs) – a class of highly reactive monomers used in adhesives. This breakthrough allows for the synthesis of well-defined homopolymeric CAs and CA block copolymers with controlled block sequences .
Biomedical Applications: Polysaccharides
Polysaccharides derived from natural sources, including gum arabic and pectin, play a crucial role in biomedical applications. While not directly related to octylpyrazole, understanding its properties can contribute to the design of novel polysaccharide-based materials for drug delivery, wound healing, and tissue engineering.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-octan-2-ylpyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3/c1-3-4-5-6-7-10(2)14-9-8-11(12)13-14/h8-10H,3-7H2,1-2H3,(H2,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANESFDMFJDKHJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(C)N1C=CC(=N1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Octan-2-yl)-1H-pyrazol-3-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.